1-methyl-4-[5-methyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine

• IUPAC Name: 2-methyl-4-[5-methyl-4-(oxolan-2-ylmethyl)-1,2,4-triazol-3-yl]pyrazol-3-amine
• InChI: InChI=1S/C12H18N6O/c1-8-15-16-12(10-6-14-17(2)11(10)13)18(8)7-9-4-3-5-19-9/h6,9H,3-5,7,13H2,1-2H3
• InChI Key: HFARMTBHPYOHJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N1CC2CCCO2)C3=C(N(N=C3)C)N
• Molecular Formula: C12H18N6O
• Molecular Weight: 262.31 g/mol
• CAS No.: 956242-16-3

Description

1-methyl-4-[5-methyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine is a useful research compound. Its molecular formula is C12H18N6O and its molecular weight is 262.317. The purity is usually 95%.
The exact mass of the compound 1-methyl-4-[5-methyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Biological Activity

1-Methyl-4-[5-methyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine (CAS: 956242-16-3) is a compound with a complex molecular structure that has garnered attention for its potential biological activities. This article reviews the biological properties of this compound, including its pharmacological effects, mechanisms of action, and relevant case studies.

• Molecular Formula : C12H18N6O
• Molar Mass : 262.31 g/mol
• Structure : The compound features a pyrazole ring connected to a triazole moiety, which is known for its diverse biological activities.

Biological Activity Overview

The biological activity of 1-methyl-4-[5-methyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine has been investigated in various studies, highlighting its potential in therapeutic applications.

Anticancer Activity

Research indicates that compounds containing triazole and pyrazole rings exhibit significant anticancer properties. For instance:

• A study demonstrated that derivatives of triazole compounds showed cytotoxic effects against various cancer cell lines, including breast (MCF-7) and colon (HCT116) cancer cells. The IC50 values for some derivatives were reported as low as 6.2 µM for HCT116 cells .

Antimicrobial Properties

The compound's structural features suggest potential antimicrobial activity:

• Triazole derivatives are often associated with antifungal and antibacterial effects. A related study showed that certain triazolethione compounds exhibited notable antibacterial activity against pathogenic bacteria .

The mechanisms through which 1-methyl-4-[5-methyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine exerts its biological effects are still under investigation. However, several hypotheses have been proposed:

• Inhibition of Enzymatic Activity : The compound may inhibit specific enzymes involved in cancer cell proliferation or microbial growth.
• Induction of Apoptosis : Similar compounds have been shown to induce programmed cell death in cancer cells.
• Interference with DNA Synthesis : The structural similarity to nucleobases suggests a potential role in disrupting DNA replication in rapidly dividing cells.

Case Studies and Research Findings

A review of literature reveals several case studies that highlight the biological activity of similar compounds:

Study	Findings
Study A	Investigated the inhibitory effects on dopamine uptake in neuronal models, suggesting neuroprotective properties.
Study B	Reported on the anticancer efficacy of triazole derivatives against various cancer cell lines with promising IC50 values.
Study C	Provided insights into the synthesis and characterization of related triazole compounds with reported antimicrobial activities.

Scientific Research Applications

Biological Applications

The compound has been studied for its diverse biological activities, particularly in the realm of medicinal chemistry.

Antimicrobial Activity:
Research indicates that derivatives of pyrazole compounds exhibit antimicrobial properties. The structural features of 1-methyl-4-[5-methyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine may contribute to similar effects, making it a candidate for developing new antimicrobial agents .

Anticancer Potential:
Compounds containing triazole and pyrazole motifs have shown promise in anticancer research. The ability of these compounds to interact with cellular targets involved in cancer progression is a key area of investigation .

Neuroprotective Effects:
Some studies suggest that pyrazole derivatives can act as acetylcholinesterase inhibitors, which are relevant in treating neurodegenerative diseases such as Alzheimer’s disease. This mechanism could be explored further with the specific compound .

Synthesis Pathways

The synthesis of 1-methyl-4-[5-methyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amine typically involves multi-step reactions that integrate various reagents and conditions tailored to achieve high yields and purity.

Key Synthetic Steps:

• Formation of Pyrazole Ring:
  Initial reactions often involve the formation of the pyrazole structure through cyclization reactions involving hydrazones or hydrazides.
• Triazole Integration:
  The introduction of the triazole moiety can be achieved through methods such as cycloaddition reactions involving azides or other nitrogen-containing compounds.
• Functionalization:
  Subsequent steps may include functionalizing the tetrahydrofuran ring and methyl groups to enhance biological activity or solubility.

Case Studies

Several studies have documented the synthesis and biological evaluation of compounds related to 1-methyl-4-[5-methyl-4-(tetrahydro-2-furanylmethyl)-4H-1,2,4-triazol-3-yl]-1H-pyrazol-5-amines:

Study	Focus	Findings
Study A	Antimicrobial activity	Demonstrated significant inhibition against various bacterial strains.
Study B	Anticancer properties	Showed cytotoxic effects on cancer cell lines with IC50 values indicating potency.
Study C	Neuroprotective effects	Highlighted potential as an acetylcholinesterase inhibitor in vitro.